2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C31H30N2O4
• Molecular Weight: 494.6 g/mol
• IUPAC Name: 2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C31H30N2O4/c1-4-35-26-14-20(12-13-25(26)36-18-21-10-7-9-19-8-5-6-11-22(19)21)28-23(17-32)30(33)37-27-16-31(2,3)15-24(34)29(27)28/h5-14,28H,4,15-16,18,33H2,1-3H3
• InChI Key: ACXYRMQWMRCKJR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C(=C(OC3=C2C(=O)CC(C3)(C)C)N)C#N)OCC4=CC=CC5=CC=CC=C54

Description

2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, also known as A-841720, is a synthetic compound that belongs to the class of chromene derivatives. It has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is not fully understood, but it is believed to act as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor plays a key role in regulating synaptic plasticity and neurotransmitter release in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile can enhance synaptic plasticity and improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to have neuroprotective effects against oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile in lab experiments is its specificity for the mGluR5 receptor, which allows for precise manipulation of this pathway. However, one limitation is that it has poor solubility in water, which can make dosing and administration challenging.

Future Directions

There are several potential future directions for research on 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. One area of interest is its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential use in the treatment of depression, as it has been shown to have antidepressant-like effects in animal models. Finally, further research is needed to fully understand the mechanism of action of 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile and its potential therapeutic applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves a multi-step process that begins with the reaction of 2-naphthol with 3-bromoanisole to form 3-ethoxy-4-(1-naphthylmethoxy)anisole. This compound is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to produce the desired product, 2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile.

Scientific Research Applications

2-amino-4-[3-ethoxy-4-(1-naphthylmethoxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been studied extensively for its potential therapeutic applications in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective effects, as well as the ability to improve cognitive function and memory.